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Compound of Interest

Compound Name: 2-Phenoxyacetophenone

Cat. No.: B1211918

For researchers and scientists engaged in drug development and other laboratory research,
the proper management and disposal of chemical waste is a critical component of ensuring a
safe and compliant operational environment. This guide provides a detailed, step-by-step
procedure for the proper disposal of 2-Phenoxyacetophenone, a compound utilized in various
synthetic processes. Adherence to these protocols is essential for personnel safety and
environmental protection.

Key Quantitative Data and Hazard Profile

Proper handling and disposal begin with a clear understanding of the substance's properties
and associated hazards. Below is a summary of key data for 2-Phenoxyacetophenone.
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Property Value

Molecular Formula C14H1202

Molecular Weight 212.25 g/mol

CAS Number 721-04-0

Appearance White to slightly pale yellow crystal/powder
Melting Point 73°C

Boiling Point 178°C at 0.5 kPa

GHS Hazard Statements H302: Harmful if swallowed[1]

GHS Precautionary Codes P264, P270, P301+P317, P330, P501[1]

It is important to note that while some suppliers may not classify this chemical as hazardous,
aggregated GHS information indicates it is harmful if swallowed[1][2]. Therefore, treating it as a
hazardous substance is the most prudent safety measure.

Detailed Disposal Protocol

The primary and recommended method for the disposal of 2-Phenoxyacetophenone is
through a licensed and approved hazardous waste disposal company[3]. In-laboratory
treatment or neutralization is not advised. The following protocol details the necessary steps for
the safe collection, storage, and preparation of 2-Phenoxyacetophenone waste for
professional disposal.

Step 1: Personal Protective Equipment (PPE) and Safety
Precautions

Before handling 2-Phenoxyacetophenone for disposal, all personnel must be equipped with
the appropriate personal protective equipment to prevent exposure.

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard lab coat should be worn to protect skin and personal clothing.

¢ Ventilation: All handling of 2-Phenoxyacetophenone waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
vapors.

Step 2: Waste Identification and Segregation
Proper identification and segregation are crucial to prevent accidental chemical reactions.
» Hazardous Waste Designation: All waste containing 2-Phenoxyacetophenone, including

contaminated items such as gloves, weighing papers, and disposable labware, must be
treated as hazardous waste.

o Waste Segregation: Do not mix 2-Phenoxyacetophenone waste with other chemical waste
streams. It should be collected separately to avoid potential reactions with incompatible
materials. Store it away from strong oxidizing agents[2].

Step 3: Waste Collection and Container Management

The integrity and proper labeling of waste containers are fundamental to safe storage and
disposal.

o Container Selection: Collect waste 2-Phenoxyacetophenone in a designated, clean, and
dry container that is compatible with the chemical. The container must have a secure, tight-
fitting lid.

o Labeling: Immediately label the waste container with the words "Hazardous Waste." The
label must also include:

o The full chemical name: "2-Phenoxyacetophenone”

CAS Number: "721-04-0"

o

The associated hazard statement: "Harmful if swallowed"

[¢]

The date of waste accumulation.

[e]
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» Container Handling: Keep the waste container closed at all times, except when adding
waste[4][5]. Do not overfill the container; leave adequate headspace for expansion[4].

Step 4: Storage of Waste

Proper storage of chemical waste is a key aspect of laboratory safety.

o Storage Location: Store the labeled waste container in a designated satellite accumulation
area within the laboratory[4]. This area should be clearly marked and away from general
laboratory traffic.

o Secondary Containment: It is best practice to store the waste container within a secondary
containment unit, such as a chemical-resistant tray or bin, to contain any potential leaks or
spills.

o Storage Conditions: Store the waste in a cool, dry, and well-ventilated area, away from direct
sunlight and sources of ignition[2].

Step 5: Arranging for Disposal
The final step is to ensure the waste is transferred to a certified disposal facility.
» Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for hazardous waste pickup. This typically involves contacting the Environmental Health and
Safety department or the designated chemical safety officer.

o Documentation: Complete any required waste disposal forms or manifests as per your
institution's and local regulations.

o Professional Collection: Do not attempt to transport the hazardous waste yourself. Trained
EHS personnel or a licensed hazardous waste contractor will collect the waste from your
laboratory for final disposal.

Disposal of Empty Containers

Empty containers that once held 2-Phenoxyacetophenone must also be handled with care.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.tcichemicals.com/BE/en/sds/P2121_EU_6N.pdf
https://www.benchchem.com/product/b1211918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Triple Rinsing: An empty container that held this chemical should be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol)[5].

» Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of
as hazardous waste along with the 2-Phenoxyacetophenone waste[5].

o Container Disposal: Once thoroughly decontaminated, the empty container can often be
disposed of as non-hazardous waste. Always deface or remove the original chemical label
before disposal[5]. Check with your institution's EHS for specific guidance on the disposal of
decontaminated containers.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Phenoxyacetophenone.
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Figure 1. Disposal Workflow for 2-Phenoxyacetophenone
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Disposal Workflow for 2-Phenoxyacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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